Cas no 468093-11-0 (1-(4-benzylpiperazin-1-yl)-3-3-methyl-4-(propan-2-yl)phenoxypropan-2-ol dihydrochloride)

• Product Name: 1-(4-benzylpiperazin-1-yl)-3-3-methyl-4-(propan-2-yl)phenoxypropan-2-ol dihydrochloride
• CAS No: 468093-11-0
• MF: C₂₄H₃₅ClN₂O₂
• MW: 418.999905824661
• CID: 5964136
• PubChem ID: 2850547
• Update Time: 2025-08-05

1-(4-benzylpiperazin-1-yl)-3-3-methyl-4-(propan-2-yl)phenoxypropan-2-ol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-benzylpiperazin-1-yl)-3-3-methyl-4-(propan-2-yl)phenoxypropan-2-ol dihydrochloride
• 1-(4-benzylpiperazin-1-yl)-3-(4-isopropyl-3-methylphenoxy)propan-2-ol dihydrochloride
• 1-(4-benzylpiperazin-1-yl)-3-(3-methyl-4-propan-2-ylphenoxy)propan-2-ol;dihydrochloride
• 1-(4-benzylpiperazin-1-yl)-3-[3-methyl-4-(propan-2-yl)phenoxy]propan-2-ol dihydrochloride
• 468093-11-0
• BIM-0048310.P001
• Z56773238
• AKOS008025257
• F0719-0099

• Inchi： 1S/C24H34N2O2.ClH/c1-19(2)24-10-9-23(15-20(24)3)28-18-22(27)17-26-13-11-25(12-14-26)16-21-7-5-4-6-8-21;/h4-10,15,19,22,27H,11-14,16-18H2,1-3H3;1H
• InChI Key： ZLVNMIBNDVPKAW-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)N1CCN(CC(O)COC2C=CC(C(C)C)=C(C)C=2)CC1.Cl

Computed Properties

• Exact Mass: 454.2153838g/mol
• Monoisotopic Mass: 454.2153838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 430
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes

Additional information on 1-(4-benzylpiperazin-1-yl)-3-3-methyl-4-(propan-2-yl)phenoxypropan-2-ol dihydrochloride

Professional Introduction to Compound with CAS No. 468093-11-0 and Product Name: 1-(4-benzylpiperazin-1-yl)-3,3-dimethyl-4-(propan-2-yl)phenoxypropan-2-ol dihydrochloride

The compound identified by the CAS number 468093-11-0 and the product name 1-(4-benzylpiperazin-1-yl)-3,3-dimethyl-4-(propan-2-yl)phenoxypropan-2-ol dihydrochloride represents a significant advancement in the field of chemical pharmaceuticals. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structure of this molecule incorporates several key functional groups that contribute to its unique pharmacological profile, including a benzylpiperazine moiety, a dimethyl-substituted phenoxy group, and an isopropyl side chain. These structural elements not only influence its chemical properties but also play a crucial role in determining its biological efficacy and selectivity.

In recent years, there has been growing interest in the development of novel compounds that target specific biological pathways with high precision. The benzylpiperazine moiety is particularly noteworthy, as it is a common structural feature in many pharmacologically active agents. This group is known for its ability to interact with various biological targets, including neurotransmitter receptors and ion channels. The presence of this moiety in the compound under discussion suggests that it may exhibit properties similar to those of other benzylpiperazine derivatives, which have shown potential in treating a variety of therapeutic conditions.

The dimethyl-substituted phenoxy group is another critical component of this compound. This structural feature is often associated with enhanced metabolic stability and improved solubility in both aqueous and lipid environments. These properties are particularly important for drug development, as they can influence the compound's bioavailability, distribution, and overall pharmacokinetic profile. Additionally, the isopropyl side chain contributes to the molecule's overall shape and electronic distribution, which can affect its binding affinity to biological targets. The combination of these structural elements makes this compound a promising candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between this compound and its potential biological targets. Studies have indicated that the benzylpiperazine moiety may interact with serotonin receptors, particularly 5-HT1A and 5-HT2A subtypes. These interactions are of significant interest due to the role of serotonin in various neurological disorders, including depression, anxiety, and cognitive dysfunction. The dimethyl-substituted phenoxy group, on the other hand, has been shown to enhance binding affinity by stabilizing the compound's conformation in a manner that optimizes receptor interaction.

The pharmacological activity of this compound has been evaluated in both in vitro and in vivo models. Initial studies have demonstrated that it exhibits potent effects on serotonin receptor modulation, with potential therapeutic applications in central nervous system disorders. The compound's ability to selectively target specific serotonin receptors without significant off-target effects makes it an attractive candidate for further development. Additionally, preliminary toxicology studies have shown that it exhibits good safety margins at therapeutic doses, suggesting that it may be well-tolerated in clinical settings.

One of the most exciting aspects of this compound is its potential for use as a scaffold for further drug design and development. The modular nature of its structure allows for easy modification at various positions without compromising its core pharmacological activity. This flexibility has enabled researchers to generate analogs with improved pharmacokinetic properties or enhanced target specificity. For instance, derivatives with modified substitution patterns on the benzylpiperazine moiety have shown increased selectivity for certain serotonin subtypes while maintaining similar efficacy profiles.

The development of novel pharmaceutical agents relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. The compound under discussion exemplifies this collaborative approach, as it represents a synthesis of chemical expertise with biological insight. By leveraging cutting-edge techniques such as high-throughput screening and structure-based drug design, researchers have been able to rapidly identify promising candidates like this one. These efforts have not only accelerated the drug discovery process but also led to the identification of novel therapeutic strategies.

In conclusion, the compound with CAS number 468093-11-0 and product name 1-(4-benzylpiperazin-1-yl)-3,3-dimethyl-4-(propan-2-yl)phenoxypropan-2-ol dihydrochloride represents a significant advancement in chemical pharmaceuticals. Its unique structure incorporates several key functional groups that contribute to its promising biological activities. Recent research has highlighted its potential as a therapeutic agent targeting central nervous system disorders through modulation of serotonin receptors. The modular nature of its structure also makes it an attractive scaffold for further drug design and development. As research continues to uncover new applications for this compound, it is likely to play an important role in shaping future therapeutic strategies.